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Compound Focus: Chroman-3-amine

CAS No.: 60575-19-1

Cat. No.: S570558

Get Quote

Storage & Handling Specifications

The table below summarizes the key physical and storage data for Chroman-3-amine and its common salt

form.

Property
Chroman-3-yl-methylamine (Free
Base)

Chroman-3-ylamine Hydrochloride
(Salt)

CAS Number 10185-46-3 [1] 18518-71-3 [2] [3]

Appearance Yellow liquid [1] Cream to white powder [2]

Molecular Formula C₁₀H₁₃NO [1] C₉H₁₂ClNO [3]

Molecular Weight 163.22 g/mol [1] 185.65 g/mol [2] [3]

Recommended
Storage

0-8°C [1] 0-8°C [2]

Purity ≥ 95% (HPLC) [1] ≥ 98% (NMR) [2]

Troubleshooting Common Experimental Issues
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Here are some common questions and issues that researchers might encounter.

FAQ 1: The appearance of my Chroman-3-yl-methylamine (free base) has changed. What should I do?

Issue: The compound is supplied as a yellow liquid [1]. If you observe a significant darkening in color,
an increase in viscosity, or the formation of solids, it may indicate decomposition or absorption of

moisture/atmospheric CO₂.
Action: Check storage conditions first. The compound must be stored in a sealed container at 0-8°C
[1]. For long-term storage, consider using inert atmosphere packaging (e.g., under nitrogen or argon).
Analyze the material by HPLC or TLC and compare it to a fresh standard or the Certificate of Analysis

(COA) to confirm purity and identity before use in critical reactions.

FAQ 2: The free base is difficult to handle in solid-phase synthesis. Is there an alternative?

Issue: The liquid nature of the free base can make it difficult to weigh accurately and handle in

automated or solid-phase synthesis.
Solution: Consider using Chroman-3-ylamine hydrochloride instead. It is a solid (cream to white

powder) and is generally more stable, while still allowing for the amine to be deprotonated for reaction
as needed [2] [3]. Ensure your reaction conditions are compatible with the hydrochloride salt.

FAQ 3: How can I monitor the consumption of Chroman-3-amine in my reaction?

Issue: Researchers need to track the progress of a reaction where Chroman-3-amine is a starting
material.

Solution: Gas Chromatography (GC) is a highly effective technique for this purpose. You can
develop a GC method with a suitable column and detector (like a Flame Ionization Detector (FID) or

Mass Spectrometer (MS)) to separate and quantify the amine relative to your reaction products [4].
Sample preparation may involve derivatization to improve volatility or simple dilution in a compatible

solvent.

Experimental Protocols

The following workflows outline key procedures for handling and analyzing Chroman-3-amine.

Protocol 1: Standard Handling and Storage Workflow

This diagram outlines the recommended procedure for receiving, storing, and using Chroman-3-amine to

ensure its stability.
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Protocol 2: Analytical Quality Control via Gas Chromatography
(GC)

Chromatographic techniques like GC are vital for identifying and quantifying amine compounds and their

degradation products [4]. The workflow below summarizes the key steps for this analysis.
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Method Details:

Sample Preparation: Dissolve a small amount of the compound in a suitable volatile solvent (e.g.,
methanol, dichloromethane). For better volatility and separation, consider derivatizing the amine

using a silylating agent like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) [4].
GC Conditions:

Column: A Wall-Coated Open Tubular (WCOT) capillary column is recommended for high-
resolution separation [4].

Detector: A Flame Ionization Detector (FID) is standard for quantification. For definitive
identification of unknown or degradation products, coupling the GC to a Mass Spectrometer
(MS) is ideal [4].
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Analysis: Compare the retention times and mass spectra of your sample against known standards to

confirm identity and check for impurities.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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